5-chloro-2-({4-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-1-yl}carbonyl)-1H-indole

• IUPAC Name: (5-chloro-1H-indol-2-yl)-[4-[(4-cyclohexyl-1,2,4-triazol-3-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H27ClN6O/c23-17-6-7-19-16(12-17)13-20(25-19)22(30)28-10-8-27(9-11-28)14-21-26-24-15-29(21)18-4-2-1-3-5-18/h6-7,12-13,15,18,25H,1-5,8-11,14H2
• InChI Key: MYHWNYXSXGZWMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=NN=C2CN3CCN(CC3)C(=O)C4=CC5=C(N4)C=CC(=C5)Cl
• Molecular Formula: C22H27ClN6O
• Molecular Weight: 426.9 g/mol
• CAS No.: 1396800-29-5

Description

5-chloro-2-({4-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]piperazin-1-yl}carbonyl)-1H-indole is a useful research compound. Its molecular formula is C22H27ClN6O and its molecular weight is 426.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated the synthesis of new heterocyclic compounds, notably through reactions involving indole derivatives with triazole-thioles, leading to compounds such as triazolo(thiadiazepino)indoles. These compounds' structures were confirmed using techniques like single crystal X-ray diffraction, indicating the potential for creating complex molecules with specific properties (Vikrishchuk et al., 2019).

Antimicrobial and Antifungal Activities

A notable application of related compounds is their antimicrobial and antifungal properties. Studies have synthesized novel compounds with triazole and indole moieties, evaluating their effectiveness against various microorganisms. For instance, compounds such as 3-(2-methyl-1H-indol-3-yl)-6-aryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles have shown significant antimicrobial activity, highlighting the potential for these molecules in developing new antimicrobial agents (Gomha & Riyadh, 2011).

Antidepressant Properties

Further research into arylpiperazinyl-cyclohexyl indole derivatives has revealed their potential as antidepressants. By evaluating these compounds' affinity for serotonin transporters and receptors, researchers have identified promising candidates for the next generation of antidepressants, emphasizing the critical role of structural design in developing effective therapeutics (Dahui Zhou et al., 2008).

Cognitive Disorder Treatment

Compounds with piperazin-1-yl methyl-N₁-arylsulfonyl indole derivatives have been investigated for their potential as ligands for the 5-HT₆ receptor, with significant implications for treating cognitive disorders. This research demonstrates the importance of molecular design in targeting specific receptors, leading to potential new therapies for cognitive impairments (Nirogi et al., 2012).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets and cause various biological changes .

Biochemical Pathways

Indole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives are known to have diverse biological activities .